5-amino-3-methyl-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile

• Molecular Formula: C16H14N6O
• Molecular Weight: 306.32 g/mol
• IUPAC Name: 5-amino-3-methyl-1-[6-(2-methylphenoxy)pyrimidin-4-yl]pyrazole-4-carbonitrile
• InChI: InChI=1S/C16H14N6O/c1-10-5-3-4-6-13(10)23-15-7-14(19-9-20-15)22-16(18)12(8-17)11(2)21-22/h3-7,9H,18H2,1-2H3
• InChI Key: FLNBPEOHMXNTRS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OC2=NC=NC(=C2)N3C(=C(C(=N3)C)C#N)N

Description

5-amino-3-methyl-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile, also known as AMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Mechanism of Action

5-amino-3-methyl-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile exerts its inhibitory effects on kinases by binding to the ATP-binding site of the kinase domain. This leads to the inhibition of kinase activity, which in turn leads to the inhibition of downstream signaling pathways. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, further highlighting its potential as an anticancer agent.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on various biochemical and physiological processes. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, as well as inhibit the production of inflammatory cytokines in macrophages. Additionally, this compound has been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, by inhibiting the activity of β-secretase.

Advantages and Limitations for Lab Experiments

5-amino-3-methyl-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has several advantages for lab experiments, including its high purity and potency. However, it also has limitations, such as its poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research and development of 5-amino-3-methyl-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile. One potential direction is the development of this compound-based anticancer drugs, which could have significant therapeutic benefits for cancer patients. Additionally, further research is needed to explore the potential applications of this compound in the treatment of inflammatory and neurodegenerative diseases. Finally, the development of more efficient synthesis methods for this compound could lead to increased availability and affordability, making it more accessible for research and development purposes.

Synthesis Methods

The synthesis of 5-amino-3-methyl-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile involves the reaction of 2-methylphenol with 6-bromo-4-chloropyrimidine, followed by the reaction of the resulting compound with 5-amino-3-methyl-1H-pyrazole-4-carbonitrile. The final product is obtained after purification through column chromatography. This method has been optimized to yield high-purity this compound with good yields.

Scientific Research Applications

5-amino-3-methyl-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmaceuticals. It has been shown to exhibit potent inhibitory activity against various kinases, including c-Met, Axl, and Mer. This makes it a promising candidate for the development of anticancer drugs. Additionally, this compound has been shown to have potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis.